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Compound of Interest

Compound Name: 3,4-Dimethylbenzenethiol

Cat. No.: B093611

An In-Depth Technical Guide to 3,4-Dimethylbenzenethiol: Properties, Reactivity, and
Applications

Introduction

3,4-Dimethylbenzenethiol, also known as 3,4-dimethylthiophenol or 4-mercapto-o-xylene, is a
substituted aromatic thiol that serves as a versatile and critical intermediate in various fields of
chemical synthesis. Its unique molecular architecture, featuring a nucleophilic thiol group and
an electron-rich dimethyl-substituted benzene ring, imparts a distinct reactivity profile that is
highly valued in pharmaceutical development, materials science, and specialized organic
synthesis.[1] This guide provides a comprehensive overview of its core physical and chemical
properties, detailed spectroscopic profile, reactivity, key applications, and established
experimental and safety protocols, tailored for researchers, scientists, and professionals in drug
development.

Molecular Structure and Identifiers

The foundational attributes of a chemical compound are its structure and standard identifiers,
which ensure unambiguous communication in research and commerce.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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